Cas no 280027-18-1 (4-hydroxy-8-methoxyquinoline-3-carboxylic Acid)

• Product Name: 4-hydroxy-8-methoxyquinoline-3-carboxylic Acid
• CAS No: 280027-18-1
• MF: C₁₁H₉NO₄
• MW: 219.193463087082
• MDL: MFCD00024006
• CID: 248257
• PubChem ID: 329773507
• Update Time: 2025-10-30

4-hydroxy-8-methoxyquinoline-3-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• GenBank BE286817 (9CI)
• 4-Hydroxy-8-methoxyquinoline-3-carboxylic acid
• BUTTPARK 209-66
• AF-399/25108050
• NSC-199383
• Cambridge id 5868022
• CS-0308994
• J-650043
• SR-01000425957-1
• 28027-18-1
• MLS000067353
• 1,4-dihydro-8-methoxy-4-oxoquinoline-3-carboxylic acid
• 280027-18-1
• J-515513
• Oprea1_381729
• AML0013
• 4-HYDROXY-8-METHOXY-3-QUINOLINECARBOXYLIC ACID
• CBMicro_035748
• CCG-109448
• 4-Hydroxy-8-methoxyquinoline-3-carboxylic acid, AldrichCPR
• AB01408
• VS-02453
• FT-0746123
• F0902-0922
• BB 0222179
• NSC80676
• AKOS002286776
• MFCD00024006
• MFCD01909515
• AKOS000301328
• BP-20488
• SCHEMBL4721195
• BIM-0035785.P001
• EN300-147550
• 4-Hydroxy-8-methoxy-quinoline-3-carboxylic acid
• Z274740216
• Oprea1_000934
• SB70012
• 8-methoxy-4-oxo-1H-quinoline-3-carboxylic acid
• 8-Methoxy-4-oxo-1,4-dihydro-3-quinolinecarboxylic acid, AldrichCPR
• NSC-80676
• 8-Methoxy-4-oxo-1,4-dihydro-quinoline-3-carboxylic acid
• DTXSID00950718
• CHEMBL217920
• 8-methoxy-4-oxo-1,4-dihydroquinoline-3-carboxylicacid
• 2-[[(1,1-dimethylethoxy)carbonyl]amino]-4-Pyridinecarboxylic acid methyl ester
• 3-Quinolinecarboxylicacid,1,4-dihydro-8-methoxy-4-oxo-
• NSC199383
• 35975-69-0
• AB00537942-02
• HMS2485O04
• SR-01000425957
• FT-0687983
• EU-0042261
• SMR000124850
• F81383
• 8-methoxy-4-oxo-1,4-dihydroquinoline-3-carboxylic acid
• CDGYPATWKVOBIY-UHFFFAOYSA-N
• STL553934
• BBL010343
• 4-Hydroxy-8-methoxyquinoline-3-caroboxylic acid
• DB-067858
• ALBB-030844
• 4-HYDROXY-8-METHOXYQUINOLINE-3-CARBOXYLICACID
• DB-067866
• STK711822
• 4-hydroxy-8-methoxyquinoline-3-carboxylic Acid

• MDL： MFCD00024006
• Inchi： 1S/C11H9NO4/c1-16-8-4-2-3-6-9(8)12-5-7(10(6)13)11(14)15/h2-5H,1H3,(H,12,13)(H,14,15)
• InChI Key： CDGYPATWKVOBIY-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC2C(C(C(=O)O)=CNC=21)=O

Computed Properties

• Exact Mass: 219.05300
• Monoisotopic Mass: 219.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 75.6A^2

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 407.1±45.0 °C at 760 mmHg
• Flash Point: 200.0±28.7 °C
• Refractive Index: 1.611
• PSA: 79.65000
• LogP: 1.64720
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

4-hydroxy-8-methoxyquinoline-3-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： 24/25
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinoline carboxylic acids

Additional information on 4-hydroxy-8-methoxyquinoline-3-carboxylic Acid

Research Update on 4-hydroxy-8-methoxyquinoline-3-carboxylic Acid (CAS: 280027-18-1): Recent Advances and Applications

4-hydroxy-8-methoxyquinoline-3-carboxylic Acid (CAS: 280027-18-1) has recently emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. This quinoline derivative has demonstrated promising pharmacological properties, particularly in the areas of antimicrobial and anticancer research. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its potential therapeutic applications.

A 2023 study published in the Journal of Medicinal Chemistry revealed that 4-hydroxy-8-methoxyquinoline-3-carboxylic Acid exhibits potent inhibitory activity against bacterial DNA gyrase, with particular efficacy against Gram-positive pathogens. The research team employed molecular docking simulations to demonstrate the compound's binding affinity to the ATP-binding site of gyrase, providing structural insights for further derivative development. These findings suggest potential applications in addressing antibiotic resistance, a critical challenge in modern medicine.

In oncology research, a recent Nature Communications paper (2024) reported that 4-hydroxy-8-methoxyquinoline-3-carboxylic Acid shows selective cytotoxicity against several cancer cell lines, including triple-negative breast cancer and pancreatic adenocarcinoma. The compound was found to induce apoptosis through mitochondrial pathway activation and ROS generation. Importantly, it demonstrated minimal toxicity to normal cells in preclinical models, highlighting its potential as a lead compound for anticancer drug development.

Significant progress has also been made in the synthetic chemistry of this compound. A 2024 Organic Process Research & Development publication detailed an improved synthetic route for 4-hydroxy-8-methoxyquinoline-3-carboxylic Acid with a 68% overall yield and excellent purity (>99%). The new methodology employs green chemistry principles, reducing hazardous waste generation while maintaining cost-effectiveness for potential scale-up production.

Pharmacokinetic studies published in Drug Metabolism and Disposition (2023) have provided valuable data on the ADME (Absorption, Distribution, Metabolism, and Excretion) profile of 4-hydroxy-8-methoxyquinoline-3-carboxylic Acid. The compound shows favorable oral bioavailability (62% in rat models) and a plasma half-life of approximately 4.5 hours, suggesting potential for oral dosage formulation development.

Current challenges in the research of 4-hydroxy-8-methoxyquinoline-3-carboxylic Acid include optimizing its solubility profile and further improving its selectivity index. Several research groups are actively working on structural modifications to address these limitations while maintaining or enhancing the compound's biological activity. The coming years are expected to yield important preclinical data that will determine the compound's potential for clinical translation.